Cas no 117761-01-0 (L-Argininamide,N-[(phenylmethoxy)carbonyl]-L-phenylalanyl-N-(4-nitrophenyl)-)

• Product name: L-Argininamide,N-[(phenylmethoxy)carbonyl]-L-phenylalanyl-N-(4-nitrophenyl)-
• CAS No: 117761-01-0
• MF: C₂₉H₃₃N₇O₆
• MW: 575.615626096725
• CID: 1207037
• PubChem ID: 25108781

L-Argininamide,N-[(phenylmethoxy)carbonyl]-L-phenylalanyl-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• L-Argininamide,N-[(phenylmethoxy)carbonyl]-L-phenylalanyl-N-(4-nitrophenyl)-
• DA-79136
• Benzyl ((S)-1-(((S)-5-guanidino-1-((4-nitrophenyl)amino)-1-oxopentan-2-yl)amino)-1-oxo-3-phenylpropan-2-yl)carbamate
• Z-Phe-Arg-PNA
• 117761-01-0
• SCHEMBL2193250
• HY-P4515
• CS-0654940

• Inchi： InChI=1S/C29H33N7O6/c30-28(31)32-17-7-12-24(26(37)33-22-13-15-23(16-14-22)36(40)41)34-27(38)25(18-20-8-3-1-4-9-20)35-29(39)42-19-21-10-5-2-6-11-21/h1-6,8-11,13-16,24-25H,7,12,17-19H2,(H,33,37)(H,34,38)(H,35,39)(H4,30,31,32)/t24-,25-/m0/s1
• InChI Key： SNRRZRWIWHSYLU-DQEYMECFSA-N
• SMILES： C1=CC=C(C=C1)CC(C(=O)NC(CCCN=C(N)N)C(=O)NC2=CC=C(C=C2)[N+](=O)[O-])NC(=O)OCC3=CC=CC=C3

Computed Properties

• Exact Mass: 575.24923180g/mol
• Monoisotopic Mass: 575.24923180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 42
• Rotatable Bond Count: 14
• Complexity: 903
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 207Ų